Cas no 374554-54-8 (1-chloroisoquinolin-5-amine)

• Product Name: 1-chloroisoquinolin-5-amine
• CAS No: 374554-54-8
• MF: C₉H₇ClN₂
• MW: 178.618280649185
• MDL: MFCD09258640
• CID: 67903
• PubChem ID: 459771
• Update Time: 2025-04-18

1-chloroisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-chloroisoquinoline
• 1-chloroisoquinolin-5-amine
• A823665
• AC-31857
• SCHEMBL2380637
• 374554-54-8
• DTXSID20332698
• AKOS005257226
• CS-0109781
• CS1338
• 1-chloro-5-aminoisoquinoline
• BCP11497
• AMY5566
• EN300-249038
• PS-5639
• J-516652
• MFCD09258640
• AB92175
• FT-0652446
• DDELEGMETMZLAF-UHFFFAOYSA-N

• MDL： MFCD09258640
• Inchi： 1S/C9H7ClN2/c10-9-7-2-1-3-8(11)6(7)4-5-12-9/h1-5H,11H2
• InChI Key： DDELEGMETMZLAF-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=CN=1)N

Computed Properties

• Exact Mass: 178.03000
• Monoisotopic Mass: 178.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2
• XLogP3: 2.4

Experimental Properties

• Density: 1.363
• Boiling Point: 372.6°Cat760mmHg
• Flash Point: 179.1°C
• Refractive Index: 1.712
• PSA: 38.91000
• LogP: 3.05160

1-chloroisoquinolin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives